Cas no 37163-91-0 (6-methyl-3-methylidene-2-oxo-7-(3-oxobutyl)-3,3a,4,5,6,8a-hexahydro-2H-cyclohepta[b]furan-5-yl acetate)

• Product Name: 6-methyl-3-methylidene-2-oxo-7-(3-oxobutyl)-3,3a,4,5,6,8a-hexahydro-2H-cyclohepta[b]furan-5-yl acetate
• CAS No: 37163-91-0
• MF: C₁₇H₂₂O₅
• MW: 306.353585720062
• CID: 922021
• PubChem ID: 324500
• Update Time: 2025-04-19

6-methyl-3-methylidene-2-oxo-7-(3-oxobutyl)-3,3a,4,5,6,8a-hexahydro-2H-cyclohepta[b]furan-5-yl acetate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-methylidene-2-oxo-7-(3-oxobutyl)-3,3a,4,5,6,8a-hexahydro-2H-cyclohepta[b]furan-5-yl acetate
• [6-methyl-3-methylidene-2-oxo-7-(3-oxobutyl)-4,5,6,8a-tetrahydro-3aH-cyclohepta[b]furan-5-yl] acetate
• 6-Methyl-3-methylene-2-oxo-7-(3-oxobutyl)-3,3a,4,5,6,8a-hexahydro-2H-cyclohepta[b]furan-5-yl acetate
• AC1L8AIL
• acetylivalbatine
• IVALBATIN ACETATE
• ivalbatin monoacetate
• Ivalbin acetate
• NCI60_002382
• NSC290136
• NSC 290136
• Acetylivalbatin
• 6-Methyl-3-methylene-2-oxo-7-(3-oxobutyl)-3,3a,4,5,6,8a-hexahydro-2H-cyclohepta(b)furan-5-yl acetate
• DTXSID10958366
• NSC-290136
• 37163-91-0
• CHEMBL1997467
• [6-methyl-3-methylene-2-oxo-7-(3-oxobutyl)-4,5,6,8a-tetrahydro-3aH-cyclohepta[b]furan-5-yl] acetate

• Inchi： 1S/C17H22O5/c1-9(18)5-6-13-7-16-14(11(3)17(20)22-16)8-15(10(13)2)21-12(4)19/h7,10,14-16H,3,5-6,8H2,1-2,4H3
• InChI Key： HDGJZUYCLFNJBX-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C2C1C=C(CCC(C)=O)C(C)C(C2)OC(C)=O)=O

Computed Properties

• Exact Mass: 306.14676
• Monoisotopic Mass: 306.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67
• LogP: 2.35130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones